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Abstract
This comprehensive guide provides detailed application notes and laboratory protocols for

researchers, scientists, and industry professionals engaged in Enhanced Oil Recovery (EOR)

using carbon dioxide (CO₂) injection. This document offers a holistic overview, from the

fundamental principles governing CO₂-oil interactions to step-by-step experimental procedures

for critical reservoir condition assessments. It is designed to equip the user with the necessary

knowledge to design, execute, and evaluate CO₂-EOR projects, ensuring both scientific rigor

and practical applicability. The protocols herein are presented as self-validating systems,

emphasizing the causality behind experimental choices to foster a deeper understanding of the

complex mechanisms at play.

Introduction to CO₂ Enhanced Oil Recovery
Primary and secondary oil recovery methods typically leave a substantial portion of the original

oil in place (OOIP), often exceeding 50%.[1] Enhanced Oil Recovery (EOR) encompasses a

suite of tertiary recovery techniques designed to mobilize and produce this residual oil. Among

these, CO₂ injection has become one of the most widely adopted and effective methods,

accounting for a significant portion of EOR production in the United States.[1][2]

The efficacy of CO₂ as an EOR agent stems from its unique physicochemical properties under

typical reservoir conditions of temperature and pressure. When injected into an oil reservoir,

CO₂ acts as a solvent, leading to favorable changes in the crude oil's properties.[3][4] These

changes include:
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Oil Swelling: The dissolution of CO₂ into the crude oil causes the oil to swell, which helps to

displace it from the pore spaces of the reservoir rock.[2][5][6]

Viscosity Reduction: The miscibility of CO₂ with oil reduces the oil's viscosity, making it more

mobile and easier to flow toward production wells.[2][4][7]

Interfacial Tension (IFT) Reduction: CO₂ significantly lowers the IFT between oil and water,

reducing the capillary forces that trap oil in the reservoir pores.

Reservoir Repressurization: The injection of large volumes of CO₂ helps to maintain or

increase reservoir pressure, providing the driving energy to move the oil to the production

wells.[4]

A significant dual benefit of CO₂-EOR is the potential for geological carbon sequestration. A

substantial portion of the injected CO₂ remains trapped in the reservoir, offering a viable

pathway to mitigate greenhouse gas emissions by storing anthropogenic CO₂.[5][6][8] This

guide will delve into the technical methodologies required to harness these principles for

successful oil recovery enhancement.

Fundamental Principles and Mechanisms
The interaction between injected CO₂ and reservoir crude oil can be broadly categorized into

two displacement mechanisms: immiscible and miscible flooding. The prevailing mechanism is

dictated by the reservoir pressure, temperature, and the composition of the crude oil.[9][10]

Immiscible CO₂ Flooding
Immiscible CO₂ flooding occurs when the reservoir pressure is below the Minimum Miscibility

Pressure (MMP).[5] In this process, the CO₂ and oil do not form a single phase but interact

through the mechanisms of oil swelling and viscosity reduction.[5] While less efficient than

miscible flooding, immiscible displacement can still result in significant incremental oil recovery,

particularly in heavy oil reservoirs.[5] The primary recovery drivers are the expansion of the oil

volume and the reduction in its viscosity, which improves the mobility ratio between the

displacing fluid (CO₂) and the displaced fluid (oil).

Miscible CO₂ Flooding

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 17 Tech Support

https://www.researchgate.net/figure/Compositional-analysis-of-the-original-crude-oil-sample_fig2_334696431
https://www.walshmedicalmedia.com/open-access/porosity-and-permeability-analysis-from-well-logs-and-core-in-fracturevugy-and-intercrystalline-carbonate-reservoirs-2155-9546-1000371.pdf
https://www.energy.gov/sites/default/files/2022-10/CCUS-Chap_8-030521.pdf
https://www.researchgate.net/figure/Compositional-analysis-of-the-original-crude-oil-sample_fig2_334696431
https://www.mdpi.com/2673-5628/1/1/5
https://www.mdpi.com/1420-3049/29/16/3978
https://www.mdpi.com/2673-5628/1/1/5
https://www.walshmedicalmedia.com/open-access/porosity-and-permeability-analysis-from-well-logs-and-core-in-fracturevugy-and-intercrystalline-carbonate-reservoirs-2155-9546-1000371.pdf
https://www.energy.gov/sites/default/files/2022-10/CCUS-Chap_8-030521.pdf
https://pubs.acs.org/doi/10.1021/acsomega.0c04250
https://www.mdpi.com/2076-3417/12/8/3937
https://www.scribd.com/document/886771687/Understanding-Core-Flooding-COSL
https://www.walshmedicalmedia.com/open-access/porosity-and-permeability-analysis-from-well-logs-and-core-in-fracturevugy-and-intercrystalline-carbonate-reservoirs-2155-9546-1000371.pdf
https://www.walshmedicalmedia.com/open-access/porosity-and-permeability-analysis-from-well-logs-and-core-in-fracturevugy-and-intercrystalline-carbonate-reservoirs-2155-9546-1000371.pdf
https://www.walshmedicalmedia.com/open-access/porosity-and-permeability-analysis-from-well-logs-and-core-in-fracturevugy-and-intercrystalline-carbonate-reservoirs-2155-9546-1000371.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Miscible CO₂ flooding is the more efficient and preferred method, occurring when the reservoir

pressure exceeds the MMP.[3][6] Miscibility is the condition where CO₂ and oil mix to form a

single, homogeneous phase, eliminating the interface between them and thereby eliminating

the capillary forces that retain the oil in the rock pores.[6] This results in a highly effective

displacement of oil from the reservoir.

Miscibility is not always achieved upon the first contact between CO₂ and oil. Instead, it is often

developed dynamically through a process of mass transfer between the two phases, known as

multiple-contact miscibility.[3] This can occur through two primary mechanisms:

Vaporizing Gas Drive: In lighter oils, the injected CO₂ vaporizes intermediate-molecular-

weight hydrocarbons from the oil. This enriches the CO₂ phase, making it miscible with the

oil at the displacement front.[3]

Condensing Gas Drive: In heavier oils, intermediate components from the injected CO₂

condense into the oil phase. This lightens the oil, making it miscible with the encroaching

CO₂.[3]

The determination of the MMP is a critical first step in the design of any miscible CO₂-EOR

project.

Reservoir Screening and Characterization
The success of a CO₂-EOR project is highly dependent on the careful selection of a suitable

reservoir. A thorough screening process based on key reservoir rock and fluid properties is

essential.[7][11]

Screening Criteria
The following table summarizes the generally accepted screening criteria for both miscible and

immiscible CO₂ flooding projects. It is important to note that these are guidelines, and a

comprehensive feasibility study should be conducted for each candidate reservoir.
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Parameter Miscible Flooding Immiscible Flooding
Rationale and

Importance

Oil Gravity (°API) > 22[12] > 17

Higher API gravity

(lighter oil) generally

correlates with a lower

MMP, favoring

miscibility.[9]

Oil Viscosity (cP) < 10 < 1,000

Lower viscosity

improves the mobility

ratio, leading to more

stable displacement

and better sweep

efficiency.

Reservoir Pressure

(psi)
> MMP[12]

No specific

requirement, but

higher pressure is

beneficial.

The reservoir

pressure must exceed

the MMP for miscible

displacement to occur.

[9]

Reservoir

Temperature (°F)
< 250 No specific limit

Temperature

significantly influences

the MMP; higher

temperatures

generally require

higher pressures for

miscibility.[9]

Oil Saturation (% PV) > 20 > 20

A sufficient amount of

residual oil must be

present to make the

project economically

viable.

Porosity (%) > 3[12] > 10

Higher porosity

indicates a greater

storage capacity for oil

and injected CO₂.
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Permeability (mD) Generally > 1 No strict limit

Sufficient permeability

is required for

effective fluid injection

and movement within

the reservoir.

Reservoir Depth (ft) > 1600[12] No strict limit

Depth is a key factor

as it is directly related

to the pressure and

temperature of the

reservoir.[9]

Workflow for Reservoir Characterization
A systematic approach to reservoir characterization is crucial for a successful CO₂-EOR

project. The following diagram illustrates a typical workflow.
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Reservoir Screening & Characterization Workflow

Data Collection
(Geological Data, Production History, Fluid Samples)

Initial Screening
(Comparison with established criteria)

Input

Laboratory Analysis
(Fluid & Rock Properties, MMP, Core Flooding)

Candidate Reservoirs

Reservoir Simulation
(History Matching, Performance Prediction)

Input Parameters

Pilot Test Design & Execution
(Field-scale validation)

Optimized Design

Full-Scale Project Design
(Injection strategy, monitoring plan)

Validation Data

Click to download full resolution via product page

Caption: Workflow for CO₂-EOR reservoir screening and characterization.

Laboratory Protocols
Thorough laboratory investigation is indispensable for de-risking a CO₂-EOR project and

providing the necessary data for accurate reservoir simulation and project design.
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Protocol: Determination of Minimum Miscibility Pressure
(MMP) using a Slim Tube Test
Objective: To determine the minimum pressure at which CO₂ and a reservoir oil achieve

dynamic miscibility under reservoir temperature.

Apparatus:

Slim tube: A long (typically 40-80 ft), coiled stainless-steel tube with a small inner diameter

(approx. 1/4 inch), packed with sand or glass beads (e.g., 100 mesh).[11][13]

High-pressure pump for CO₂ injection.

High-pressure pump for oil saturation.

Constant temperature bath or oven to maintain reservoir temperature.[14]

Back-pressure regulator to control system pressure.[13]

Fluid separator and gas meter to measure produced fluids.

Data acquisition system to record pressure, temperature, and flow rates.

Procedure:

Preparation:

Clean the slim tube with a solvent (e.g., toluene) and dry it thoroughly.[13]

Determine the pore volume (PV) and permeability of the packed tube.[13]

Evacuate the slim tube and place it in the temperature bath set to the reservoir

temperature.[13]

Saturation:

Saturate the slim tube with the reservoir oil at a pressure well above the oil's bubble point

pressure.[11] This is achieved by injecting at least 1.5 pore volumes of oil.[13]
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Displacement Test:

Set the back-pressure regulator to the first desired test pressure.

Inject CO₂ at a constant rate (e.g., 6-8 ml/hour) into the slim tube.[13]

Continuously collect and measure the produced oil and gas volumes at the outlet.[13]

Continue injection until approximately 1.2 to 1.4 pore volumes of CO₂ have been injected.

[11][13]

Data Analysis:

Calculate the oil recovery factor (as a percentage of the original oil in place) at 1.2 PVI for

the tested pressure.[11]

Repeat:

Repeat steps 1-4 for a range of increasing pressures (typically 4-6 different pressures).[13]

MMP Determination:

Plot the oil recovery factor at 1.2 PVI versus the injection pressure.

The plot will typically show two distinct trends: a lower recovery trend at lower pressures

(immiscible displacement) and a higher recovery trend at higher pressures (miscible

displacement).

The MMP is determined as the pressure at the "break" or intersection point of these two

trend lines.[1][15] A recovery of 90% or more at 1.2 PVI is often used as the criterion for

miscibility.[15][16]

Protocol: CO₂ Core Flooding Experiment
Objective: To evaluate the oil recovery efficiency of CO₂ injection in a representative reservoir

core sample under simulated reservoir conditions.

Apparatus:
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Core holder capable of withstanding reservoir pressure and temperature.

High-pressure pumps for injecting brine, oil, and CO₂.

Confining pressure system to simulate overburden pressure.[17]

Oven or heating jacket to maintain reservoir temperature.

Back-pressure regulator.

Effluent collector and measurement system.

Differential pressure transducers.

Data acquisition system.

Procedure:

Core Preparation:

Select a representative reservoir core plug and clean it to remove residual hydrocarbons

and salts.[10]

Dry the core in an oven and measure its dry weight.[10]

Measure the core's dimensions, porosity, and absolute permeability to gas (e.g., nitrogen).

[18][19]

Saturation:

Saturate the core with synthetic reservoir brine.

Flood the core with reservoir oil at reservoir temperature until irreducible water saturation

(Swi) is reached (i.e., no more water is produced). This establishes the initial oil saturation

(Soi).[20]

Waterflooding (Optional but Recommended):
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Inject brine into the core to simulate secondary recovery until residual oil saturation to

waterflooding (Sorw) is achieved (i.e., oil production ceases). This provides a baseline for

comparing the incremental recovery from CO₂ injection.

CO₂ Injection:

Set the system to the desired reservoir pressure and temperature.

Inject CO₂ into the core at a constant rate. The injection can be continuous or in a Water-

Alternating-Gas (WAG) scheme.[21]

In a WAG injection, slugs of CO₂ are alternated with slugs of water.[22] The WAG ratio

(volume of water to volume of CO₂) is a key design parameter.[22]

Continuously monitor and record injection pressures, differential pressure across the core,

and the volumes of produced oil, water, and gas.

Termination and Analysis:

Continue the injection until a predetermined stopping point (e.g., a high gas-oil ratio or a

specific number of pore volumes injected).

Calculate the oil recovery factor as a percentage of the oil in place at the start of the CO₂

flood.

Analyze the collected data to understand the displacement dynamics.

Protocol: CO₂ Huff-and-Puff (Cyclic CO₂ Injection)
Experiment
Objective: To simulate and evaluate the performance of a single-well cyclic CO₂ injection

process, often used in low-permeability or fractured reservoirs.

Procedure:

Core Preparation and Saturation: Prepare and saturate the core with oil as described in the

core flooding protocol (steps 1 and 2).
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Injection Stage ("Huff"):

Place the saturated core in the core holder at reservoir conditions.

Close the outlet valve of the core holder.

Inject a predetermined volume of CO₂ into the core until a target pressure is reached.[8]

[17]

Soaking Stage:

Close both the inlet and outlet valves of the core holder.

Allow the core to "soak" for a specified period (e.g., 5 to 50 hours).[17][23] During this

time, the CO₂ dissolves into the oil, causing it to swell and its viscosity to decrease.[24]

Production Stage ("Puff"):

Open the outlet valve and reduce the back pressure to allow the oil and gas to be

produced from the core.[17]

Collect and measure the produced fluids until production ceases.[17]

Repeat Cycles:

Repeat the injection, soaking, and production stages for multiple cycles (typically 3-4

cycles) to evaluate the incremental oil recovery with each cycle.[17][23]

CO₂ Injection Strategies and Field Implementation
The selection of an appropriate CO₂ injection strategy is critical for maximizing oil recovery and

ensuring the economic success of the project.

Continuous CO₂ Injection
This strategy involves the continuous injection of CO₂ into the reservoir. While it can lead to

high oil recovery, it is susceptible to challenges like viscous fingering (where the less viscous
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CO₂ bypasses the more viscous oil) and early gas breakthrough, especially in heterogeneous

reservoirs.[7]

Water-Alternating-Gas (WAG) Injection
To overcome the challenges of continuous injection, the WAG process was developed. This

involves injecting alternating slugs of water and CO₂.[6][22] The primary advantages of WAG

are:

Improved Mobility Control: The injected water reduces the mobility of the CO₂, leading to a

more stable displacement front and improved sweep efficiency.[7]

Reduced CO₂ Consumption: The use of water reduces the total volume of CO₂ required,

which can significantly improve project economics.[6]

The design of a WAG project involves optimizing the WAG ratio and the size of the individual

slugs.[22]

Injection Strategies
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Caption: Comparison of continuous CO₂ and WAG injection strategies.

Monitoring, Verification, and Accounting (MVA)
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A robust MVA program is essential for tracking the movement of the injected CO₂, assessing

the project's performance, and quantifying the volume of CO₂ that is permanently stored.[6][13]

MVA technologies can be broadly categorized as:

Subsurface Monitoring: Includes wellbore and inter-well measurements such as time-lapse

logging, pressure monitoring, and the use of tracers to track fluid movement.[6]

Surface Monitoring: Involves techniques like 4D seismic surveys to image the CO₂ plume in

the reservoir and soil gas analysis to detect any potential surface leakage.[6]

Atmospheric Monitoring: Remote sensing and direct measurement techniques can be used

to monitor for any atmospheric release of CO₂.[25]

The data gathered from the MVA program is crucial for calibrating reservoir simulation models

and optimizing the ongoing management of the EOR project.[6]

Challenges and Mitigation Strategies
Despite its effectiveness, CO₂-EOR projects face several challenges:

Viscous Fingering and Gravity Override: Due to its low density and viscosity compared to oil

and water, CO₂ tends to channel through high-permeability zones and rise to the top of the

reservoir, resulting in poor sweep efficiency.[7] The WAG process is a primary strategy to

mitigate this.[7]

Corrosion: The presence of CO₂ and water can create a highly corrosive environment,

requiring the use of corrosion-resistant materials for wells and surface facilities or an

effective corrosion inhibitor program.[26]

CO₂ Supply and Cost: The availability and cost of a reliable, large-volume CO₂ supply are

major economic drivers for a project.[21]

Asphaltene Precipitation: The interaction of CO₂ with certain crude oils can lead to the

precipitation of asphaltenes, which can plug pore throats and reduce permeability.

Laboratory testing is crucial to assess this risk.
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CO₂-EOR is a proven and effective technology for increasing oil recovery from mature

reservoirs while simultaneously offering a significant opportunity for the geological storage of

CO₂. The success of any CO₂-EOR project hinges on a thorough understanding of the

underlying scientific principles, rigorous reservoir characterization, detailed laboratory analysis,

and careful project design and management. The protocols and guidelines presented in this

document provide a robust framework for researchers and industry professionals to

systematically evaluate and implement CO₂-EOR projects, thereby contributing to both energy

security and environmental sustainability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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